Cas no 1516637-47-0 (2-amino-1-1-(propan-2-yl)-1H-pyrazol-5-ylethan-1-ol)

• Product Name: 2-amino-1-1-(propan-2-yl)-1H-pyrazol-5-ylethan-1-ol
• CAS No: 1516637-47-0
• MF: C₈H₁₅N₃O
• MW: 169.224201440811
• CID: 5901693
• PubChem ID: 83443090
• Update Time: 2025-05-25

2-amino-1-1-(propan-2-yl)-1H-pyrazol-5-ylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-1-(propan-2-yl)-1H-pyrazol-5-ylethan-1-ol
• 2-Amino-1-(2-propan-2-ylpyrazol-3-yl)ethanol
• 2-amino-1-[1-(propan-2-yl)-1H-pyrazol-5-yl]ethan-1-ol
• 1516637-47-0
• EN300-1843191

• Inchi： 1S/C8H15N3O/c1-6(2)11-7(3-4-10-11)8(12)5-9/h3-4,6,8,12H,5,9H2,1-2H3
• InChI Key： HDWWIYNKNAQERT-UHFFFAOYSA-N
• SMILES： OC(CN)C1=CC=NN1C(C)C

Computed Properties

• Exact Mass: 169.121512110g/mol
• Monoisotopic Mass: 169.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 64.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-amino-1-1-(propan-2-yl)-1H-pyrazol-5-ylethan-1-ol

Introduction to 2-amino-1-1-(propan-2-yl)-1H-pyrazol-5-ylethan-1-ol (CAS No. 1516637-47-0)

2-amino-1-1-(propan-2-yl)-1H-pyrazol-5-ylethan-1-ol, identified by its Chemical Abstracts Service (CAS) number 1516637-47-0, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic molecule, featuring a pyrazole core substituted with amino, propyl, and hydroxyl functional groups, has garnered attention due to its structural complexity and potential biological activities. The compound's unique scaffold and substituents make it a promising candidate for further exploration in drug discovery and therapeutic development.

The structural composition of 2-amino-1-1-(propan-2-yl)-1H-pyrazol-5-ylethan-1-ol encompasses a pyrazole ring, which is a well-known pharmacophore in medicinal chemistry. Pyrazole derivatives exhibit a wide range of biological properties, including anti-inflammatory, antimicrobial, and anticancer effects. The presence of an amino group at the 2-position and a propyl substituent at the 1-position enhances the molecule's interactability with biological targets, potentially modulating enzyme activity or receptor binding. Additionally, the hydroxyl group at the 5-position introduces polarity and hydrogen bonding capabilities, further influencing its pharmacokinetic and pharmacodynamic profiles.

Recent advancements in computational chemistry and molecular modeling have facilitated the study of 2-amino-1-1-(propan-2-yl)-1H-pyrazol-5-ylethan-1-ol's interactions with biological systems. These studies suggest that the compound may exhibit inhibitory effects on certain kinases and transcription factors, making it a candidate for therapeutic intervention in chronic diseases such as cancer and inflammatory disorders. The propyl group's spatial orientation appears to be critical for binding affinity, as demonstrated by docking simulations that highlight its potential role in stabilizing protein-ligand complexes.

In vitro experiments have begun to elucidate the pharmacological potential of 2-amino-1-(propan-oxy)-propanamido-pyrazole (a related derivative) in preclinical models. Initial findings indicate that this class of compounds may possess anti-proliferative properties by interfering with cell cycle progression. The pyrazole core's ability to engage with ATP-binding pockets in kinases has been particularly noteworthy, suggesting that further optimization could yield highly selective inhibitors. Researchers are also exploring synthetic pathways to modify the substituents on the pyrazole ring to enhance bioavailability and reduce off-target effects.

The synthesis of CAS No. 1516637 - 47 - 0 involves multi-step organic reactions, including condensation reactions to form the pyrazole ring and subsequent functionalization with propyl and hydroxyl groups. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to improve yield and purity. These methodologies align with modern pharmaceutical manufacturing standards, ensuring scalability for potential clinical applications. The compound's stability under various storage conditions has also been assessed, with results indicating robust performance under controlled environments.

Comparative studies between 2-amino-(propylamino)-pyrazole derivatives have revealed that subtle changes in functional group placement can significantly impact biological activity. For instance, analogs with different hydroxyl positions or altered propyl chain lengths show varying degrees of efficacy in cell-based assays. This underscores the importance of structure/activity relationships (SAR) in optimizing lead compounds for drug development. High-throughput screening (HTS) technologies are being leveraged to rapidly assess large libraries of these derivatives, accelerating the identification of promising candidates for further investigation.

The role of CAS No 1516637 - 47 - 0 in interdisciplinary research is becoming increasingly evident. Its molecular framework bridges organic chemistry, medicinal biology, and computational science, fostering collaborative efforts across academic institutions and pharmaceutical companies. Collaborative initiatives aim to integrate experimental data with predictive modeling to streamline the drug discovery pipeline. This holistic approach not only enhances efficiency but also reduces costs associated with traditional trial-and-error methods.

Ethical considerations in drug development are paramount when evaluating compounds like CAS No 1516637 - 47 - 0. Preclinical safety assessments include toxicity studies in relevant cell lines and animal models to ensure that potential therapeutic benefits outweigh risks before human trials commence. Regulatory agencies emphasize transparency in reporting both positive and negative findings to maintain public trust and scientific integrity throughout the research process.

The future prospects for 1516637 - 47 - 0 hinge on continued investment in research infrastructure and innovative methodologies. Advances in synthetic biology may enable more sustainable production methods for complex heterocyclic compounds like this one. Additionally, machine learning algorithms are being trained on large datasets containing molecular structures and biological responses to predict novel derivatives with enhanced properties automatically—a paradigm shift from conventional discovery approaches.

In conclusion,1516637 - 47 - 0 represents an exciting avenue for pharmaceutical innovation within medicinal chemistry circles worldwide Its unique structural features combined with emerging research trends position it as a valuable asset toward developing next-generation therapeutics targeting unmet medical needs across multiple disease domains.